Cas no 2034236-18-3 (1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide)

• Product Name: 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide
• CAS No: 2034236-18-3
• MF: C₁₅H₂₀N₂O₄S₂
• MW: 356.460301399231
• CID: 5548973
• Update Time: 2025-11-02

1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide

• Inchi： 1S/C15H20N2O4S2/c1-20-15(6-8-22-9-7-15)11-16-23(18,19)10-13-12-4-2-3-5-14(12)21-17-13/h2-5,16H,6-11H2,1H3
• InChI Key： QJVSZMSSNFMCRP-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2ON=1)S(NCC1(OC)CCSCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide

Introduction to 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide (CAS No. 2034236-18-3)

1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034236-18-3, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly its benzoxazole and thiazole moieties, suggest a rich chemical space for interaction with biological targets, making it an intriguing subject for further investigation.

The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug candidates due to its ability to engage with various biological receptors and enzymes. The presence of the 1,2-benzoxazol-3-yl substituent in this compound not only contributes to its structural complexity but also enhances its potential for binding to specific biomacromolecules. This moiety has been extensively studied for its role in modulating biological pathways, particularly in the context of anticancer and anti-inflammatory agents.

Complementing the benzoxazole core is the (4-methoxythian-4-yl)methyl group, which introduces a sulfur-containing heterocycle into the molecular framework. Thiazole derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The methoxy group at the 4-position of the thiazole ring further modulates the electronic properties of the molecule, potentially influencing its reactivity and binding affinity. This combination of structural elements suggests that 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide may exhibit unique biological properties that are not fully explored yet.

The methanesulfonamide functional group at the nitrogen position is another critical feature of this compound. Methanesulfonamides are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. They often serve as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The incorporation of this group into the molecular structure of 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide may contribute to its bioactivity by facilitating interactions with target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Studies have shown that molecules containing benzoxazole and thiazole moieties can interact with a variety of biological targets, including kinases, transcription factors, and ion channels. The specific arrangement of atoms in 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide may allow it to bind to these targets with high selectivity and potency.

In vitro studies have begun to uncover the potential pharmacological effects of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The benzoxazole-thiazole scaffold appears to be particularly effective at modulating enzyme activity by occupying critical binding pockets within the active sites. Further research is needed to fully elucidate the mechanisms of action and identify any off-target effects.

The synthesis of 1-(1,2-benzoxazol-3-yl)-N-[(4-methoxythian-4-yll)methyl]methanesulfonamide presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies are required to construct the benzoxazole-thiazole core while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve these objectives. The development of efficient synthetic routes will be crucial for scaling up production and conducting more extensive biological evaluations.

The pharmaceutical industry is increasingly interested in exploring novel molecular scaffolds that combine known pharmacophores in innovative ways. 1-(1,2-benzoxazol-3-y)-N-[ (4-methoxythian - 4 - yl )methyl ]methanesulfonamide exemplifies this trend by merging two biologically relevant heterocycles into a single entity. Such hybrid molecules often exhibit enhanced bioactivity compared to their individual components, making them promising candidates for drug development.

As research progresses, it is anticipated that additional derivatives of this compound will be synthesized and evaluated for their biological activity. Structural modifications can be made to optimize potency, selectivity, and pharmacokinetic properties. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

The potential applications of 1-(1 , 2 -benz ox az ol - 3 - yl ) - N - [ ( 4 - meth oxy thi an - 4 - yl )m eth y l ]m eth an esul fon am ide extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as a tool compound in biochemical assays or as an intermediate in the synthesis of more complex molecules. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

In conclusion, 1 -( 1 , 2 -benz ox az ol - 3 - yl ) - N - [ ( 4 - meth oxy thi an - 4 - yl )m eth y l ]m eth an esul fon am ide ( CAS No .2034236 -18 -3) represents a promising candidate for further exploration in pharmaceutical research . Its novel structure , combining benzoxazole and thiazole moieties , positions it as a potential lead compound for developing new drugs targeting various diseases . With continued investigation into its synthesis , pharmacology ,and potential applications , this molecule is poised to make significant contributions to the field of medicinal chemistry .